(3,4-dichlorophenyl)(1,3,5-triazatricyclo[3.3.1.1~3,7~]dec-7-yl)methanol
Overview
Description
(3,4-dichlorophenyl)(1,3,5-triazatricyclo[3.3.1.1~3,7~]dec-7-yl)methanol, also known as DCTDM, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DCTDM is a complex molecule that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied to understand its potential in scientific research.
Mechanism of Action
The mechanism of action of (3,4-dichlorophenyl)(1,3,5-triazatricyclo[3.3.1.1~3,7~]dec-7-yl)methanol is not fully understood, but it is believed to act as a chelating agent, binding to metal ions and forming stable complexes. These complexes have been studied for their catalytic properties and potential applications in various fields of research.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied to understand its potential toxicity and safety in scientific research. Studies have shown that this compound is relatively non-toxic and does not cause significant adverse effects on cells or tissues.
Advantages and Limitations for Lab Experiments
(3,4-dichlorophenyl)(1,3,5-triazatricyclo[3.3.1.1~3,7~]dec-7-yl)methanol has several advantages for use in lab experiments, including its stability and ease of synthesis. However, its complex structure and limited solubility in water can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on (3,4-dichlorophenyl)(1,3,5-triazatricyclo[3.3.1.1~3,7~]dec-7-yl)methanol, including the synthesis of new metal complexes and the development of new applications for its use as a fluorescent probe. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various fields of research.
In conclusion, this compound is a complex molecule that has gained attention in the scientific community for its potential applications in research. Its synthesis methods, mechanism of action, and physiological effects have been studied to understand its potential in scientific research. While there are advantages and limitations to its use in lab experiments, there are several future directions for research on this compound that hold promise for its continued use in scientific research.
Scientific Research Applications
(3,4-dichlorophenyl)(1,3,5-triazatricyclo[3.3.1.1~3,7~]dec-7-yl)methanol has been studied for its potential applications in scientific research. It has been used as a ligand for the synthesis of metal complexes, which have been studied for their catalytic properties. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
(3,4-dichlorophenyl)-(1,3,5-triazatricyclo[3.3.1.13,7]decan-7-yl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17Cl2N3O/c15-11-2-1-10(3-12(11)16)13(20)14-4-17-7-18(5-14)9-19(6-14)8-17/h1-3,13,20H,4-9H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSEYCJKAYLGSIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CN3CN1CN(C2)C3)C(C4=CC(=C(C=C4)Cl)Cl)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17Cl2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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